Cas no 1000281-99-1 (L-Tyrosine, L-seryl-L-α-glutamyl-L-valyl-L-α-glutamyl-L-glutaminyl-L-tyrosyl-L-valyl-L-lysyl-)
1000281-99-1 structure
Product Name:L-Tyrosine, L-seryl-L-α-glutamyl-L-valyl-L-α-glutamyl-L-glutaminyl-L-tyrosyl-L-valyl-L-lysyl-
CAS No:1000281-99-1
MF:C52H77N11O18
MW:1144.23069357872
CID:6777577
Update Time:2024-03-25
L-Tyrosine, L-seryl-L-α-glutamyl-L-valyl-L-α-glutamyl-L-glutaminyl-L-tyrosyl-L-valyl-L-lysyl- Chemical and Physical Properties
Names and Identifiers
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- L-Tyrosine, L-seryl-L-α-glutamyl-L-valyl-L-α-glutamyl-L-glutaminyl-L-tyrosyl-L-valyl-L-lysyl-
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- Inchi: 1S/C52H77N11O18/c1-26(2)42(62-48(76)36(18-21-41(70)71)56-44(72)32(54)25-64)51(79)59-35(17-20-40(68)69)46(74)57-34(16-19-39(55)67)47(75)60-37(23-28-8-12-30(65)13-9-28)49(77)63-43(27(3)4)50(78)58-33(7-5-6-22-53)45(73)61-38(52(80)81)24-29-10-14-31(66)15-11-29/h8-15,26-27,32-38,42-43,64-66H,5-7,16-25,53-54H2,1-4H3,(H2,55,67)(H,56,72)(H,57,74)(H,58,78)(H,59,79)(H,60,75)(H,61,73)(H,62,76)(H,63,77)(H,68,69)(H,70,71)(H,80,81)/t32-,33-,34-,35-,36-,37-,38-,42-,43-/m0/s1
- InChI Key: CMOYLQXAZWMLGM-ABCDUJAMSA-N
- SMILES: C(O)(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CCC(O)=O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCC(O)=O)NC(=O)[C@H](CO)N
Experimental Properties
- Density: 1.348±0.06 g/cm3(Predicted)
- Boiling Point: 1649.3±65.0 °C(Predicted)
- pka: 3.07±0.10(Predicted)
L-Tyrosine, L-seryl-L-α-glutamyl-L-valyl-L-α-glutamyl-L-glutaminyl-L-tyrosyl-L-valyl-L-lysyl- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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